2-Ethyl-3-methoxybenzoyl chloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Ethyl-3-methoxybenzoyl chloride is a chemical compound used in various scientific research applications. It is a benzoyl chloride derivative that is widely used in the synthesis of different organic compounds.
Mechanism of Action
The mechanism of action of 2-Ethyl-3-methoxybenzoyl chloride is not well understood. However, it is believed to act as an acylating agent, which can react with different nucleophiles such as amines, alcohols, and thiols to form various organic compounds.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it is known to be a mild irritant to the skin and eyes. It is also known to be harmful if ingested or inhaled.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Ethyl-3-methoxybenzoyl chloride in lab experiments include its high reactivity, which makes it an excellent acylating agent. It is also readily available and relatively inexpensive. However, its limitations include its potential toxicity and the need for careful handling.
Future Directions
There are several future directions for the use of 2-Ethyl-3-methoxybenzoyl chloride in scientific research. One potential area is in the synthesis of new pharmaceuticals and agrochemicals. Another area is in the development of new organic compounds for use in various industries. Additionally, further research is needed to understand the mechanism of action and potential toxicity of this compound.
Conclusion:
In conclusion, this compound is a widely used chemical compound in scientific research. It is synthesized by the reaction of 2-ethyl-3-methoxybenzoic acid with thionyl chloride and is used in the synthesis of various organic compounds. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed. Further research is needed to fully understand the potential of this compound in scientific research.
Synthesis Methods
2-Ethyl-3-methoxybenzoyl chloride is synthesized by the reaction of 2-ethyl-3-methoxybenzoic acid with thionyl chloride. The reaction is carried out under reflux conditions in the presence of a catalyst such as dimethylformamide (DMF). The resulting product is a colorless to pale yellow liquid with a molecular weight of 216.72 g/mol.
Scientific Research Applications
2-Ethyl-3-methoxybenzoyl chloride is widely used in scientific research for the synthesis of different organic compounds. It is used in the synthesis of various pharmaceuticals, agrochemicals, and dyes. It is also used in the preparation of various intermediates for the synthesis of other organic compounds.
Properties
180341-36-0 | |
Molecular Formula |
C10H11ClO2 |
Molecular Weight |
198.64 g/mol |
IUPAC Name |
2-ethyl-3-methoxybenzoyl chloride |
InChI |
InChI=1S/C10H11ClO2/c1-3-7-8(10(11)12)5-4-6-9(7)13-2/h4-6H,3H2,1-2H3 |
InChI Key |
LLPAULVDRSLFBZ-UHFFFAOYSA-N |
SMILES |
CCC1=C(C=CC=C1OC)C(=O)Cl |
Canonical SMILES |
CCC1=C(C=CC=C1OC)C(=O)Cl |
synonyms |
Benzoyl chloride, 2-ethyl-3-methoxy- (9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.